Cas no 896597-72-1 ((2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 896597-72-1
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5423971
• Update Time: 2025-07-13

(2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-(azepan-1-ium-1-ylmethyl)-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate
• (2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C21H22N2O3/c24-18-8-7-16-20(25)19(12-15-6-5-9-22-13-15)26-21(16)17(18)14-23-10-3-1-2-4-11-23/h5-9,12-13,24H,1-4,10-11,14H2
• InChI Key： YSHIITUYRMCWGH-UHFFFAOYSA-N
• SMILES： O1C2=C(CN3CCCCCC3)C(O)=CC=C2C(=O)C1=CC1=CC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Exploring the Potential of (2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 896597-72-1) in Modern Research

The compound (2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one, identified by its CAS No. 896597-72-1, has garnered significant attention in the field of medicinal chemistry and drug discovery. This structurally unique molecule combines a benzofuran-3-one core with a pyridin-3-yl substituent and an azepan-1-yl moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its hybrid heterocyclic architecture.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. The benzofuran scaffold, present in this compound, is known for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. The addition of the pyridine ring and azepane group further enhances its binding affinity to specific protein targets, a feature highly sought after in drug design.

One of the most frequently searched questions in scientific databases is: "What are the applications of benzofuran derivatives in drug development?" This compound, with its CAS No. 896597-72-1, exemplifies the versatility of such derivatives. Preliminary studies suggest its potential in addressing neurodegenerative disorders and metabolic syndromes, areas where current treatments often fall short. Its hydroxy and methylidene functional groups contribute to its ability to interact with key enzymes involved in these conditions.

Another hot topic in the research community is the exploration of heterocyclic compounds for cancer therapy. The (2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one structure aligns with this trend, as its components are known to interfere with cell proliferation pathways. Researchers are investigating its role as a potential kinase inhibitor, a class of drugs that has revolutionized oncology. The compound's pyridin-3-yl group, in particular, is a common pharmacophore in many FDA-approved kinase inhibitors.

From a synthetic chemistry perspective, the compound's CAS No. 896597-72-1 is often associated with queries like "How to synthesize benzofuran-3-one derivatives?" or "What are the optimal conditions for introducing azepane rings into heterocyclic systems?" These questions highlight the growing interest in scalable and efficient methods to produce such molecules. The azepan-1-yl moiety in this compound, for instance, poses unique challenges and opportunities for synthetic chemists aiming to optimize yield and purity.

Environmental and green chemistry considerations are also shaping the discourse around compounds like (2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one. Researchers are increasingly focused on developing sustainable synthesis routes that minimize waste and energy consumption. This aligns with broader industry trends toward eco-friendly pharmaceutical production, a topic frequently searched in conjunction with heterocyclic compound development.

In conclusion, (2Z)-7-(azepan-1-yl)methyl-6-hydroxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 896597-72-1) represents a compelling case study in the intersection of medicinal chemistry, drug discovery, and sustainable synthesis. Its multifaceted structure and potential applications address several pressing questions in contemporary research, making it a molecule worth watching in the coming years.